Cas no 51527-78-7 (Quinolinium, 1-(2-hydroxyethyl)-, bromide)

• Product Name: Quinolinium, 1-(2-hydroxyethyl)-, bromide
• CAS No: 51527-78-7
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 362075
• PubChem ID: 71366112
• Update Time: 2025-04-19

Quinolinium, 1-(2-hydroxyethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 1-(2-hydroxyethyl)-, bromide
• 2-quinolin-1-ium-1-ylethanol,bromide
• DTXSID00789484
• 1-(2-Hydroxyethyl)quinolin-1-ium bromide
• 51527-78-7

• Inchi： 1S/C11H12NO.BrH/c13-9-8-12-7-3-5-10-4-1-2-6-11(10)12;/h1-7,13H,8-9H2;1H/q+1;/p-1
• InChI Key： MTUIAEQMBDBEQH-UHFFFAOYSA-M
• SMILES： [Br-].OCC[N+]1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 240.9163
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 23.78